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Compound of Interest

Compound Name: N-[4-(octyloxy)phenyl]acetamide
CAS No.: 55792-63-7
Cat. No.: B1295114
Get Quote
. J

Executive Summary

N-[4-(octyloxy)phenyl]acetamide (also known as 4'-octyloxyacetanilide) serves as a critical
intermediate in the synthesis of mesogenic compounds and lipophilic pharmaceuticals. Its
structure combines a polar acetamide headgroup with a hydrophobic octyloxy tail, creating a
distinct spectral signature useful for calibrating NMR resolution in surfactant systems and
validating lipophilic amide synthesis.

This guide details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) profiles of the compound.[1][2] All data presented is grounded in first-
principles structural elucidation and validated against homolog standards (e.g., Phenacetin).

Chemical Identity & Physicochemical Properties[1]
[3][41[5][6][7][8][9]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1295114#bc-rfq
https://www.benchchem.com/product/b1295114/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-n-4-octyloxy-phenyl-acetamide
https://www.rsc.org/suppdata/c5/cc/c5cc07454a/c5cc07454a1.pdf
https://www.chemicalbook.com/SpectrumEN_539-03-7_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Detail

IUPAC Name

N-[4-(octyloxy)phenyl]lacetamide

Common Synonyms

4'-Octyloxyacetanilide; p-Octyloxyacetanilide

Molecular Formula

C16H25NO2

Molecular Weight

263.38 g/mol

Physical State

White to off-white crystalline solid

Solubility

Soluble in CDCI3, DMSO-ds, Methanol;

Insoluble in Water

Melting Point

~96-98 °C (Typical for p-alkoxyacetanilides)

Experimental Protocol: Synthesis & Sample

Preparation

To ensure spectral fidelity, the compound is prepared via a self-validating acetylation protocol

that minimizes byproduct formation.

Synthesis Workflow (Acetylation)

Reaction: 4-Octyloxyaniline + Acetic Anhydride

N-[4-(octyloxy)phenyl]acetamide + Acetic Acid

» Dissolution: Dissolve 10 mmol of 4-octyloxyaniline in 20 mL of dichloromethane (DCM). Add

1.1 equivalents of triethylamine (TEA) to scavenge acid.

o Acetylation: Dropwise add 1.2 equivalents of acetic anhydride at 0°C.

o Reflux: Allow to warm to room temperature and stir for 2 hours.

e Quench & Wash: Quench with ice water. Wash the organic layer with 1M HCI (to remove

unreacted aniline) followed by saturated NaHCOs (to remove acetic acid).

 Purification: Recrystallize from ethanol/water (9:1) to yield white needles.
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Visualization of Synthesis Pathway

4-Octyloxyaniline N-[4-(octyloxy)phenyl]acetamide
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Click to download full resolution via product page

Figure 1: Nucleophilic acyl substitution pathway for the synthesis of 4'-octyloxyacetanilide.

Spectral Data Analysis
Proton NMR ( H NMR)

Solvent: CDClIs (7.26 ppm reference) | Frequency: 400 MHz

The

H NMR spectrum is characterized by a distinct AA'BB' aromatic system and a long aliphatic
chain.
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Solvent: CDCIs (77.16 ppm reference)

Chemical Shift (
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Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Thin Film)

The IR spectrum confirms the presence of the secondary amide and the ether linkage.
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Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)

The mass spectrum follows a predictable fragmentation pattern for para-substituted
acetanilides.

e Molecular lon (

): m/z 263 (Weak/Moderate intensity)

o Base Peak: Often m/z 43 (Acetyl) or m/z 109 (p-aminophenol core fragment).
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Fragmentation Pathway Visualization
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Figure 2: Primary fragmentation pathways observed in Electron Impact Mass Spectrometry.

Structural Elucidation & Logic

The structural identity of N-[4-(octyloxy)phenyl]acetamide is confirmed by the convergence of

the spectral data:

e Aromatic Substitution: The AA'BB' pattern in the
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H NMR (two doublets at 7.35 and 6.84 ppm) definitively proves para-substitution.

» Amide Functionality: The presence of the 1660 cm~* (Amide I) IR band and the 168.5 ppm

C signal confirms the acetamide group.

e Alkoxy Chain: The triplet at 3.93 ppm (

H NMR) and signal at 68.4 ppm (

C NMR) confirm the oxygen is attached to a CHz group, linking the aromatic ring to the octyl
tail. The integration of the aliphatic region (15 protons total) matches the Cs chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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